![molecular formula C17H11ClN4O B057639 4-[3-(4-Chlorophenyl)-2,1-benzisoxazol-5-yl]pyrimidin-2-amine CAS No. 477845-12-8](/img/structure/B57639.png)
4-[3-(4-Chlorophenyl)-2,1-benzisoxazol-5-yl]pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-(4-Chlorophenyl)-2,1-benzisoxazol-5-yl]pyrimidin-2-amine (herein referred to as 4CPB) is a synthetic compound with a wide range of applications in biomedical research. It has been utilized in in vivo and in vitro experiments to study various biological activities and physiological effects. 4CPB is a versatile tool that can be used to study drug-receptor interactions, enzyme inhibition, and signal transduction pathways.
Scientific Research Applications
Synthesis and Chemical Reactions
The compound is involved in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of benzimidazole derivatives, demonstrating the versatility of pyrimidin-2-amine derivatives in heterocyclic chemistry. These reactions typically involve the formation of new carbon-nitrogen bonds, showcasing the compound's reactivity and potential as a precursor for more complex molecules (Fikry et al., 2015).
Biological Activities
Significant research has focused on the antiproliferative and antimicrobial activities of pyrimidin-2-amine derivatives. For instance, studies have shown that certain derivatives exhibit antiproliferative effects against human breast cancer cell lines, indicating their potential in cancer research (Atapour-Mashhad et al., 2017). Additionally, these compounds have been evaluated for their antimicrobial potential, showing effectiveness against various bacterial and fungal pathogens, which highlights their potential in developing new antimicrobial agents (El-Gazzar et al., 2008).
Antifungal and Anticancer Properties
Some derivatives of the compound have been synthesized and tested for their antifungal and anticancer properties. This includes research on novel pyrazole derivatives, which have shown promising results as antimicrobial and anticancer agents, further underscoring the compound's utility in medicinal chemistry (Hafez et al., 2016).
Corrosion Inhibition
Interestingly, derivatives of this compound have also been studied for their corrosion inhibition properties, particularly for mild steel in acidic solutions. This research indicates the potential industrial applications of these compounds beyond their biological activities (Ashassi-Sorkhabi et al., 2005).
Mechanism of Action
Target of Action
The primary target of the compound 4-[3-(4-Chlorophenyl)-2,1-benzisoxazol-5-yl]pyrimidin-2-amine is the Serine/threonine-protein kinase pim-1 . This enzyme plays a crucial role in cell survival and proliferation, and it is often overexpressed in various types of cancer .
Mode of Action
This inhibition could lead to a decrease in cell survival and proliferation, potentially making it useful in the treatment of cancers where pim-1 is overexpressed .
Result of Action
Given its target, it is likely that the compound leads to a decrease in cell survival and proliferation .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially impact the compound’s effectiveness .
properties
IUPAC Name |
4-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]pyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN4O/c18-12-4-1-10(2-5-12)16-13-9-11(3-6-15(13)22-23-16)14-7-8-20-17(19)21-14/h1-9H,(H2,19,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQVFETGXIRKVAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C3C=C(C=CC3=NO2)C4=NC(=NC=C4)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377550 |
Source
|
Record name | PIM-1 INHIBITOR 2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
477845-12-8 |
Source
|
Record name | PIM-1 inhibitor 2 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0477845128 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PIM-1 INHIBITOR 2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PIM-1 INHIBITOR 2 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QJ8ZMA6BSL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.